Cas no 103863-04-3 (1-ethoxy-4-nitroisoquinoline)

• Product Name: 1-ethoxy-4-nitroisoquinoline
• CAS No: 103863-04-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 1139650
• PubChem ID: 612794
• Update Time: 2025-04-20

1-ethoxy-4-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-nitroisoquinoline
• DB-363562
• DTXSID80346498
• CL1055
• 103863-04-3
• ALSLVLBKRHXPGR-UHFFFAOYSA-N

• MDL： MFCD22690587
• Inchi： 1S/C11H10N2O3/c1-2-16-11-9-6-4-3-5-8(9)10(7-12-11)13(14)15/h3-7H,2H2,1H3
• InChI Key： ALSLVLBKRHXPGR-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C=CC=CC=2C(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives